Cas no 759-51-3 ((E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester)

• Product name: (E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester
• CAS No: 759-51-3
• MF: C₉H₁₃NO₂
• MW: 167.20502
• CID: 564506
• PubChem ID: 3034577

(E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid,2-cyano-3-methyl-, ethyl ester
• ethyl (E)-2-cyano-3-methylpent-2-enoate
• ethyl 2-cyano-3-methylpent-2-ene-1-oate
• (1-Methylpropyliden)cyanessigsaeure-ethylester
• (1-Methyl-propyliden)-malonsaeure-aethylester-nitril
• 2-Cyan-3-methyl-pent-2-ensaeure-aethylester
• 2-cyano-3-methyl-pent-2-enoic acid ethyl ester
• 2-Methyl-buten-(1)-dicarbonsaeure-(1.1)-aethylester-nitril
• EINECS 212-069-6
• ethyl 2-cyano-3-methyl-2-pentanoate
• ethyl 2-cyano-3-methylpent-2-enoate
• NSC67978
• ethyl (E)-2-cyano-3-methyl-pent-2-enoate
• ethyl (2E)-2-cyano-3-methylpent-2-enoate
• A838561
• NSC-67978
• AKOS024332487
• (E/Z)-2-Cyano-3-methyl-2-pentenoicAcidEthylEster-d3
• 759-51-3
• SCHEMBL6052436
• NSC 67978
• ethyl (2E)-2-cyano-3-methyl-2-pentenoate
• (E/Z)-2-Cyano-3-methyl-2-pentenoic Acid Ethyl Ester
• ETHYL 2-CYANO-3-METHYL-2-PENTENOATE
• 2-Pentenoic acid, 2-cyano-3-methyl-, ethyl ester
• (E)-2-cyano-3-methyl-2-pentenoic acid ethyl ester
• SCHEMBL8277427
• AI3-04908
• WBPLDHMXQALQAT-BQYQJAHWSA-N

• Inchi： InChI=1S/C9H13NO2/c1-4-7(3)8(6-10)9(11)12-5-2/h4-5H2,1-3H3/b8-7+
• InChI Key： WBPLDHMXQALQAT-BQYQJAHWSA-N
• SMILES： CCC(=C(C#N)C(=O)OCC)C

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• Density: 1
• Boiling Point: 256.3°C at 760 mmHg
• Flash Point: 113.8°C
• Refractive Index: 1.452
• PSA: 50.09000
• LogP: 1.79958